Vitexilactone

• CAS No.: 61263-49-8
• Product Name: Vitexilactone
• Molecular Formula: C22H34O5
• Molecular Weight: 378.5 g/mol
• IUPAC Name: [(1R,3R,4R,4aS,8aS)-4-hydroxy-3,4a,8,8-tetramethyl-4-[2-(5-oxo-2H-furan-3-yl)ethyl]-2,3,5,6,7,8a-hexahydro-1H-naphthalen-1-yl] acetate
• Standard InChI: InChI=1S/C22H34O5/c1-14-11-17(27-15(2)23)19-20(3,4)8-6-9-21(19,5)22(14,25)10-7-16-12-18(24)26-13-16/h12,14,17,19,25H,6-11,13H2,1-5H3/t14-,17-,19+,21+,22-/m1/s1
• Standard InChIKey: FBWWXAGANVJTLU-HEXLTJKYSA-N
• Isomeric SMILES: C[C@@H]1C[C@H]([C@@H]2[C@@]([C@]1(CCC3=CC(=O)OC3)O)(CCCC2(C)C)C)OC(=O)C
• SMILES: CC1CC(C2C(CCCC2(C1(CCC3=CC(=O)OC3)O)C)(C)C)OC(=O)C
• Canonical SMILES: CC1CC(C2C(CCCC2(C1(CCC3=CC(=O)OC3)O)C)(C)C)OC(=O)C
• Appearance: Powder
• Description: Vitexilactone is a labdane diterpenoid that is isolated from the fruits of Vitex trifolia L. and Vitex agnus-castus It has a role as a plant metabolite, an apoptosis inducer and an antineoplastic agent. It is an acetate ester, a carbobicyclic compound, a labdane diterpenoid, a tertiary alcohol and a butenolide. Vitexilactone is a HIV-1 reverse transcriptase inhibitor in virtual screening against Indonesian Herbal Database using AutoDock4 performed on HIV-1 reverse transcriptase. It has trypanocidal activity, the minimum lethal concentration against epimastigotes of Trypanosoma cruzi is 66 microM.Vitexilactone is one anticancer component of Vitex trifolia L., which exerts its anti-proliferative effect on cancer cells through inducing apoptosis and inhibiting the cell cycle.
• Reference: 1. Nishina A, Itagaki M, Sato D, Kimura H, Hirai Y, Phay N, Makishima M. The Rosiglitazone-Like Effects of Vitexilactone, a Constituent from Vitex trifolia L. in 3T3-L1 Preadipocytes. Molecules. 2017 Nov 22;22(11):2030. doi: 10.3390/molecules22112030. PMID: 29165364; PMCID: PMC6150318.; ; 2. Deniz GY, Laloglu E, Altun S, Yiğit N, Gezer A. Antioxidant and anti-apoptotic effects of vitexilactone on cisplatin-induced nephrotoxicity in rats. Biotech Histochem. 2020 Jul;95(5):381-388. doi: 10.1080/10520295.2019.1703220. Epub 2020 Jan 21. PMID: 31961202.; ; 3. Sichaem J, Nguyen HH, Nguyen VH, Mac DH, Mai DT, Nguyen HC, Tran TN, Pham NK, Nguyen HH, Niamnont N, Duong TH. A new labdane-type diterpenoid from the leaves of Vitex negundo L. Nat Prod Res. 2019 Oct 4:1-6. doi: 10.1080/14786419.2019.1672687. Epub ahead of print. PMID: 31583894.; ; 4. Hoberg E, Meier B, Sticher O. Quantitative high performance liquid chromatographic analysis of diterpenoids in agni-casti fructus. Planta Med. 2000 May;66(4):352-5. doi: 10.1055/s-2000-8535. PMID: 10865453.
• PubChem Compound: 21636178
• Last Modified: Nov 11 2021